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Compound of Interest

Compound Name: Coco glucoside

Cat. No.: B16103643

Get Quote

Technical Support Center: Formulating with
Coco Glucoside
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working to

improve the viscosity of formulations containing coco glucoside.

Frequently Asked Questions (FAQs)
Q1: What is coco glucoside and how does it impact formulation viscosity?

Coco glucoside is a non-ionic surfactant derived from renewable resources like coconut oil

and fruit sugars.[1][2] It is known for its mildness, making it ideal for sensitive skin applications.

[1] While it can be used as a foaming, cleansing, and conditioning agent, it also possesses

some viscosity-increasing properties, particularly at higher concentrations.[2][3][4] However, on

its own, it is not a strong thickener.[4] Its primary role is often as a gentle primary or secondary

surfactant that contributes to the overall texture of the final product.[5]

Q2: Why is it difficult to thicken formulations based solely on coco glucoside?
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As a non-ionic surfactant, coco glucoside does not respond to traditional salt-based

thickening methods commonly used with anionic surfactants.[6][7] The mechanism of salt

thickening relies on the interaction of electrolytes with the charged head groups of anionic

surfactants, which causes micelles to rearrange from spherical to rod-like shapes that entangle

and increase viscosity.[8] Since coco glucoside lacks a charged head group, adding

electrolytes like sodium chloride will not produce a significant thickening effect.[7][9]

Q3: What is the optimal pH range for working with coco glucoside?

Coco glucoside is stable across a broad pH range, typically between 4 and 12.[10] However,

for optimal performance and stability in most cosmetic and personal care formulations, a pH

range of 5 to 7 is generally recommended.[4] It's important to note that the raw material is often

supplied at a high alkaline pH (around 11.5-12.5) to ensure self-preservation.[2][5] Therefore,

pH adjustment is a critical step in the formulation process.

Q4: Can coco glucoside be used with other surfactants to improve viscosity?

Yes, combining coco glucoside with other types of surfactants is a common and effective

strategy. Using it as a co-surfactant with anionic or amphoteric surfactants can improve the

overall formulation's mildness and performance.[11] Amphoteric surfactants like

Cocamidopropyl Betaine (CAPB) are frequently used in conjunction with coco glucoside to

enhance foam stability and can also contribute to building viscosity.[1][12][13]

Troubleshooting Guide
Problem: My coco glucoside formulation has low viscosity.

This is a common challenge due to the non-ionic nature of coco glucoside. Below are

potential causes and solutions to troubleshoot and achieve your target viscosity.

Q: I added a thickener, but the viscosity is still too low. What should I do?

A: The choice and concentration of the thickener are critical. Non-ionic surfactants like coco
glucoside are best thickened with specific polymers.

Cause: The selected thickener may be incompatible or used at an insufficient concentration.
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Solution:

Select a Compatible Polymer: Natural gums like Xanthan Gum and Carrageenan Gum are

effective.[11][14] Synthetic polymers such as Carbomer 940 can also be used.[11]

Optimize Concentration: The required concentration depends on the thickener. It is crucial

to experiment with a range of concentrations to find the optimal level for your desired

viscosity.

Consider Co-surfactants: Incorporating an amphoteric surfactant like Cocamidopropyl

Betaine can help build viscosity in the system.[12]

Q: I used a natural gum (e.g., Xanthan Gum), but my formulation is unstable or separated.

A: Instability when using polymers can often be traced back to the formulation process or pH.

Cause 1: Improper dispersion of the gum.

Solution 1: Ensure the gum is properly hydrated before being incorporated into the surfactant

phase. Pre-dispersing the gum in a non-aqueous component of your formulation (like

glycerin) before adding it to the water phase can prevent clumping and ensure uniform

hydration.

Cause 2: The pH of the formulation is not optimal for the thickener's stability.

Solution 2: Check and adjust the final pH of the formulation. Coco glucoside itself is stable

over a wide pH range, but the thickeners you add may have a narrower window for optimal

performance.[4][10]

Q: Can I use salt (Sodium Chloride) to thicken my coco glucoside formulation?

A: No, this is generally ineffective for formulations based primarily on non-ionic surfactants.

Cause: Coco glucoside is a non-ionic surfactant and lacks the charged head groups

necessary for salt-curve thickening.[7]

Solution: Rely on non-electrolyte-based thickening strategies. The most reliable methods

involve the use of natural or synthetic polymers.[6][11] If your formulation also contains salt-
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responsive anionic surfactants, then salt may have an effect, but it will not be thickening the

coco glucoside itself.

Data Presentation: Thickener Compatibility
The following table summarizes recommended starting concentrations for common thickeners

used with coco glucoside-based formulations. The final viscosity will depend on the total

composition of the formula.

Thickener
Type

Example
Thickener

Surfactant to
Polymer Ratio
(Starting
Point)

Resulting
Viscosity (cps)

Reference

Natural Polymer Xanthan Gum 10 to 0.3% 1300 [11]

Natural Polymer
Carrageenan

Gum
10 to 1.0% 1100 [11]

Natural Polymer
Carboxymethyl

Cellulose
10 to 0.8% 1300 [11]

Synthetic

Polymer
Carbomer 940 10 to 0.5% 3600 [11]

Note: Viscosity values are illustrative and can vary significantly based on the complete

formulation matrix, temperature, and measurement parameters.
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Low Viscosity Issue
in Coco Glucoside

Formulation

Step 1: Evaluate Thickener System

Is the thickener compatible?
(e.g., Natural Gum, Carbomer)

Is the concentration sufficient?

Yes

Solution:
Select compatible polymer

(Xanthan, Carbomer)

No

Step 2: Review Formulation Process

Yes

Solution:
Increase thickener concentration

incrementally

No

Was the thickener properly
hydrated/dispersed?

Step 3: Verify pH

Yes

Solution:
Improve dispersion method

(e.g., pre-disperse in glycerin)

No

Is pH within optimal range
for the thickener (typically 5-7)?

Step 4: Consider Co-Surfactants

Yes

Solution:
Adjust pH to optimal range

No

Have amphoteric surfactants
(e.g., CAPB) been evaluated?

Solution:
Incorporate a viscosity-building

co-surfactant

No

Viscosity Issue Resolved

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for low viscosity in coco glucoside formulations.
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A. Sample Preparation

B. Viscosity Measurement

C. Data Analysis

prep measure analysis

endpoint

1. Prepare aqueous phase.
Disperse thickener (if used)

 in water or glycerin.

2. Prepare surfactant phase.
Combine coco glucoside and

any co-surfactants.

3. Combine phases under
controlled mixing.

4. Add other formulation
components (e.g., actives, preservatives).

5. Adjust pH to target range
(e.g., 5.0 - 7.0).

6. Homogenize and allow sample
to equilibrate (e.g., 24 hours at RT).

7. Calibrate rotational viscometer
with standard fluid.

8. Place sample in viscometer cup.
Ensure no air bubbles.

9. Select appropriate spindle
and rotational speed (RPM).

10. Allow reading to stabilize
and record viscosity (cP or mPa·s).

11. Repeat measurement (n=3)
for statistical validity.

12. Compare viscosity data against
target specifications and controls.

END

Click to download full resolution via product page

Caption: Experimental workflow for preparing and measuring formulation viscosity.
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Protocol 1: General Viscosity Enhancement Procedure
This protocol outlines a general method for preparing a thickened aqueous formulation using

coco glucoside and a polymer thickener.

Materials & Equipment:

Coco glucoside

Deionized water

Thickener (e.g., Xanthan Gum)

Glycerin (optional, for dispersing gum)

pH adjuster (e.g., Citric Acid solution)

Preservative

Overhead stirrer or magnetic stirrer

Beakers

pH meter

Calibrated weighing scale

Methodology:

Thickener Dispersion (Aqueous Phase):

In a beaker, weigh the required amount of deionized water.

In a separate small beaker, weigh the Xanthan Gum and add a small amount of glycerin

(e.g., at a 1:3 gum-to-glycerin ratio) to form a smooth slurry. This prevents the formation of

"fish eyes" (undissolved lumps).

While stirring the deionized water, slowly add the Xanthan Gum slurry. Continue to mix

until the gum is fully hydrated and the solution is uniform.
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Surfactant Phase Preparation:

In a separate beaker, weigh the required amount of coco glucoside and any other

surfactants.

Combining Phases:

Slowly add the surfactant phase to the aqueous phase under constant, gentle agitation.

Avoid excessive foaming.[2]

Final Adjustments:

Add any heat-sensitive ingredients, such as preservatives or actives, once the mixture has

cooled to room temperature.

Measure the pH of the formulation. Coco glucoside is typically supplied at a high pH.[5]

Carefully add a pH-adjusting solution (e.g., 10% citric acid) dropwise until the target pH

(e.g., 5.5) is reached.

Allow the formulation to rest for at least 24 hours to allow viscosity to fully build and to

check for stability.

Protocol 2: Viscosity Measurement Using a Rotational
Viscometer
This protocol provides a standardized method for measuring the dynamic viscosity of your final

formulation.[15][16]

Materials & Equipment:

Rotational viscometer (e.g., Brookfield type) with a set of spindles

Temperature-controlled water bath or jacketed beaker

Calibrated thermometer

Formulation sample
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Methodology:

Instrument Setup and Calibration:

Turn on the viscometer and allow it to warm up as per the manufacturer's instructions.

Ensure the instrument is level.

Perform a calibration check using a standard fluid of known viscosity.

Sample Preparation:

Place the formulation sample in the appropriate sample cup or beaker.

Ensure the sample temperature is controlled and recorded, as viscosity is temperature-

dependent.[16] A standard temperature of 25°C is often used.

Gently immerse the selected spindle into the sample, avoiding the introduction of air

bubbles. The sample level should reach the immersion mark on the spindle shaft.

Measurement:

Select a spindle and rotational speed (RPM) that will result in a torque reading between

20% and 80% of the full-scale range for optimal accuracy.

Start the motor and allow the reading to stabilize. This may take 30-60 seconds.

Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s), along with

the spindle number, RPM, and temperature.

Data Reporting:

Perform at least three separate measurements and report the average viscosity and

standard deviation.

For non-Newtonian fluids, it is recommended to record viscosity at several different shear

rates (RPMs) to characterize the fluid's rheological behavior (e.g., shear-thinning).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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